In this study, glucan 1,4-α-maltotriohydrolase (AMTS) is used to modify corn starch granules to elucidate the structural and physical property changes following AMTS modification. The degree of hydrolysis (DH) of granular corn starch is modulated by adding various amounts of AMTS. Pore structures with more pores, deep channels, and cavities in starch granules with extended hydrolysis are observed by scanning electron microscopy (SEM) and confocal laser scanning microscopy (CLSM). The short-range ordered structure, lamellar structure, and crystalline structure are significantly enhanced under moderate AMTS modification, and then slightly decreased with further modification. These structural changes significantly improve oil and water absorption capacities, decrease solubility and swelling power, diminish pasting properties, and lower the digestibility of granular corn starch. When AMTS interferes with the starch system, the specific surface area of granular starch gradually increases with extended hydrolysis, with the maximum being almost 4.6-fold that of native starch. All these results suggest AMTS hydrolysises of corn starch granules through an “inside-out” pattern, preferential hydrolysis of the amorphous region, and subsequent alternate hydrolysis of the amorphous and crystalline regions. Overall, AMTS is a potential granular starch hydrolase for producing porous starch used as the carrier material in a variety of food applications.

Hibiscus sabdariffa is a typical ingredient in a popular Mexican beverage, and a lot of waste is produced as a result. The fibers obtained from Hibiscus sabdariffa waste can be used as reinforcement in a natural composite. This research evaluates the influence and effect of different properties of fiber incorporated into a cornstarch matrix. The mechanical and thermomechanical performance is evaluated using tensile measurements and dynamic mechanical analysis. Thermal stability is analyzed by thermogravimetric analysis. The micrographics show a good incorporation of the bioreinforcement into the polymer matrix. The tensile measurements show that the fiber can be related to a slight decrease in Young´s modulus. The dynamic mechanical analysis results show that the composite with 4 wt% of reinforcement has a higher storage modulus (1139 MPa at 50 °C) than the starch matrix (854 MPa at −50 °C). According to the thermal stability of the composites is displaced to lower temperatures, which can suggest an effect of biodegradation acquired with the progressive addition of the biofibers. As a result, the composites obtained have been shown to be sustainable and friendly to the environment, and the films can offer an advantage for packaging-type bags for foods.

Chemically modified starches are widely used as food additives to improve the appearance and physicochemical and biological properties of foods. The aim of this work is to chemically modify chayotextle (Sechium edule) starch by hydroxypropylation-crosslinking, and evaluate the effects of degree of substitution (DS), swelling power (SP), solubility index (SI), pasting, thermal properties, and morphological and molecular characteristics. Polar-Tex (modified maize starch) is used as control. The modified chayotextle starches (CHSs) exhibit a white color and DS values between 0.34% and 1.19% hydroxypropyl, dependening on propylene oxide concentration-response. In addition, the SP and pasting properties are higher in modified CHS than in native CHS and Polar-Tex. The SI and temperature of gelatinization of modified starches decrease compared to native sample. The morphology of native and modified CHS granules is spherical and oval. Fourier transform infrared and nuclear magnetic resonance studies confirm the structural modifications of CHS by hydroxypropylation-crosslinking. Dual-modified CHS can be potentially used as an additive in the food industry.

Gluten-free blends utilize starches, gums, hydrocolloids, and proteins for viscoelasticity, gas holding ability, and crumb structure of dough and batter without gluten. This study examines Frontière brown rice flour (HPBRF), a new high protein rice cultivar, with tapioca starch (TS) and potato starch (PS) in an aqueous model system in a mixture design, to study interaction effects on pasting properties. The effect of the flour from this new cultivar on the pasting properties of other starches typically used in gluten-free products has not yet been tested. Pasting properties are analyzed with a Rapid Visco Analyzer (RVA). Rheological and thermal characterization of the flour and starches are also done using differential scanning calorimetry (DSC) and a rheometer. The blends of HPBRF and PS affect the pasting properties compared to each alone, and it is observed that the application of HPBRF with PS decreases breakdown viscosity and peak viscosity, significantly compared to PS alone. Also, the ternary mixture considerably decreases the retrogradation potential for HPBRF, which indicates more stability during storage. These positive and negative effects can indicate how combined usage of these ingredients for the development of bakery products can impact physiochemical properties of gluten-free bakery products.

In this study, different concentrations of natural inulin (IN) are compounded with potato starch (PoS) to prepare an inulin-potato starch (PoS-IN) compound system, and the physical and chemical properties of the compound system such as pasting, rheology, and digestion are investigated. According to the findings, the complex system's viscosity, breakdown, and setback are greatly reduced. The addition of IN also prevents the complex system from being pasted and increases the stability of the PoS. The gel structure of the PoS-IN complex gradually changes from solid-like to liquid-like. In addition, the in vitro digestion test results show that the content of resistant starch in the complex system increases with the increase in IN concentration. This study can provide guidance for the development and application of IN-starch-based food products, which can increase the nutritional value of traditional PoS-based food products.

Herein, a newly-developed material called Thiourea@WOx/Starch Polymer (TH@WOx/SP) were prepared by one-pot and high yield solvothermal method. It was not only equipped with porous structure but also performed superior adsorption capacity. The relevant characterizations and adsorption performance were analyzed by scanning electron microscopy (SEM), thermogravimetric analysis (TGA), X-ray diffraction (XRD), X-ray photoelectron spectroscopy (XPS), fourier transform infrared spectroscopy (FTIR), Zeta potential analysis and differential pulse voltammetry (DPV). Surprisingly, with its abundant active sites, the TH@WOx/SP revealed its excellent adsorption capacity for heavy metal and organics dye, as high as 2201.16 mg/g for Hg (II) and 175.01 mg/g for methylene blue (MB), finished within 30 min and 90 min, respectively. These satisfactorily fast and high adsorption capacities not only came down to its concave-convex structure, but also to its enriched functional groups serving as anchor sites for Hg (II) and MB. The adsorption mechanism of Hg (II) and MB on TH@WOx/SP was carefully evaluated, which could be attributed to covalent coordination, ion exchange, π-π interaction, hydrogen bonds and electrostatic attraction. This work designed a new strategy to develop a novel porous metal organic polymer adsorbents and demonstrated its prospective application in the field of adsorption.

Pickering emulsions is a concept developed to address the weaknesses of conventional colloidal systems. The stabilization of Pickering emulsions by starch nanocrystals (SNCs) is proposed due to their small size, in this study the physicochemical properties of SNCs extracted from Lablab purpureus (L.) sweet starch and its role as a pickering emulsifier are evaluated. SNCs are obtained using two conventional hydrolysis methods (acid hydrolysis [AH] and enzymatic hydrolysis [EH]) and characterized based on their structural, thermal, and crystallinity properties. The particle diameter of nanocrystals ranges from 92 to 135 nm with highly stable zeta-potential values. FTIR analysis confirms that there are higher peak intensities observed for L. purpureus SNCs compared to native starch. Water and oil binding capacity results show that hydrophobic and hydrophilic capacities of native starch are altered significantly after EH and AH. For application and stability evaluation, emulsions are prepared by utilizing SNCs concentrations from 0.1 to 1.5% w/v. The 1.5% concentration of SNCs AH and EH shows the best physical, thermal, and storage stability compared to lower concentrations. Findings from this study show that this natural-based nanocrystal has high potential for use as a stabilizer or emulsifier in colloidal systems.

A thermophilic amylase produced by a newly isolated Geobacillus thermoleovorans TTIO4 from a hot spring in India is investigated. The isolate TTIO4 optimally produces extracellular amylase at 55 °C, pH 7, and 24 h of growth. The amylase is purified by 42 fold with a yield of 9.7%. The enzyme has a molecular weight of 40 kDa. The purified amylase catalyzes the reaction optimally at 60 °C and pH 7. Besides, it displays maximum thermal stability at 50 °C for 18 h. While the catalyst is improved by Ca+2, it is wholly inhibited by Hg+2. Furthermore, the chelators, inhibitors and solvents adversely affect the enzyme activity. The amylase is stabilized by SDS, while other surfactants negatively affect the enzyme. Km, Vmax, Kcat, and Kcat/Km of the amylase are 0.26 mg mL−1, 192.3 µg mL−1 min−1, 1.92 s−1, and 7.383 s−1 mg−1, respectively. The deactivation constant, half-life, and change in Gibb's free energy, enthalpy, and entropy are determined at 50–70 °C, which supports the thermal stability and substrate affinity of the amylase. The washing quality of commercial detergents is distinctly enhanced when supplemented with this enzyme. Therefore, this amylase possesses significant thermal and surfactant stability has significant commercial potential.

Starch contributes 70 – 80% of calories in diets and is a key source of glucose and energy for humans; and also finds non-food applications due to its abundance, renewability, and biodegradability. The conventional starch sources of cassava, potato, wheat, and maize have been widely studied and overexploited; thus, there is increasing interest in the utilization and applications of a great variety of underutilized, non-conventional, and novel starch sources with singular characteristics, but their technological applications are still at infancy. Non-conventional starches display comparable properties to conventional starches, and their exploitation is linked to regional availability, the social and cultural significance of the starch sources, by-product valorization, and technological advantages over conventional starches. They can compete favorably with or complement conventional starches for domestic and industrial applications, but information on these starches is still limited to fundamental knowledge. The unification and standardization of research methods are vital for improving yield, purity, and appropriate data comparison. In-depth studies are also necessary for a proper understanding of the structure-function-utilization relationships of the individual sources, in addition to modification strategies for expanding their range of functionalities and providing the framework for novel and extended applications. This review aims to present a comparative state of the art on the sources, characteristic compositions, properties, and techno-functional applications of non-conventional starches. Suggestions on future research interests are also proposed to further improve the understanding and expand the potential utilizations of non-conventional starches .

Recent advances in food science and definition aspects of prebiotics are expanding the scope of prebiotic substrates. In this sense, new carbohydrate-based prebiotics, such as xylooligosaccharides, isomaltooligosaccharides, chitooligosaccharides, lactosucrose, raffinose, neoagaro-oligosaccharides, epilactose, and glucomannans are emerging. Thus, this review presents and discusses the recent advances in emerging carbohydrates-based prebiotics and potential carbohydrate-based prebiotic foods. In addition, the evolution of the prebiotic concept is detailed, and the worldwide prebiotics regulatory aspects are presented.